Cas no 1261894-65-8 (5-(3-Aminocarbonylphenyl)-3-methylphenol)

• Product Name: 5-(3-Aminocarbonylphenyl)-3-methylphenol
• CAS No: 1261894-65-8
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• MDL: MFCD18313222
• CID: 2761821
• PubChem ID: 53218914
• Update Time: 2025-08-05

5-(3-Aminocarbonylphenyl)-3-methylphenol Chemical and Physical Properties

Names and Identifiers

• MFCD18313222
• 5-(3-AMINOCARBONYLPHENYL)-3-METHYLPHENOL
• 1261894-65-8
• 3'-Hydroxy-5'-methyl[1,1'-biphenyl]-3-carboxamide
• DTXSID40683811
• 5-(3-Aminocarbonylphenyl)-3-methylphenol, 95%
• 5-(3-Aminocarbonylphenyl)-3-methylphenol

• MDL： MFCD18313222
• Inchi： 1S/C14H13NO2/c1-9-5-12(8-13(16)6-9)10-3-2-4-11(7-10)14(15)17/h2-8,16H,1H3,(H2,15,17)
• InChI Key： IXRBQKQDPJDJGE-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C=C(C=1)C1C=CC=C(C(N)=O)C=1

Computed Properties

• Exact Mass: 227.094628657Da
• Monoisotopic Mass: 227.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-(3-Aminocarbonylphenyl)-3-methylphenol

Introduction to 5-(3-Aminocarbonylphenyl)-3-methylphenol (CAS No. 1261894-65-8)

5-(3-Aminocarbonylphenyl)-3-methylphenol, also known by its CAS number 1261894-65-8, is a compound of significant interest in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a phenolic hydroxyl group, a methyl group, and an aminocarbonyl-substituted phenyl ring. These structural features contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 5-(3-Aminocarbonylphenyl)-3-methylphenol is C₁₄H₁₃NO₃, and its molecular weight is approximately 247.25 g/mol. The compound's structure can be represented as follows:

The synthesis of 5-(3-Aminocarbonylphenyl)-3-methylphenol typically involves multi-step reactions, including the formation of the aminocarbonyl group and the introduction of the phenolic hydroxyl and methyl groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for research and development purposes.

In terms of its physical properties, 5-(3-Aminocarbonylphenyl)-3-methylphenol is a solid at room temperature with a melting point ranging from 120°C to 125°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various experimental settings, including biological assays and pharmaceutical formulations.

The biological activities of 5-(3-Aminocarbonylphenyl)-3-methylphenol have been the subject of extensive research. Studies have shown that this compound possesses anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 5-(3-Aminocarbonylphenyl)-3-methylphenol could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 5-(3-Aminocarbonylphenyl)-3-methylphenol has also been investigated for its potential as an antioxidant. Research has demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative stress. This property makes it a potential candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The pharmacokinetic properties of 5-(3-Aminocarbonylphenyl)-3-methylphenol have also been studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that this compound has good bioavailability and can be effectively absorbed by the gastrointestinal tract. Furthermore, it exhibits favorable metabolic stability, which is essential for maintaining its therapeutic effects over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(3-Aminocarbonylphenyl)-3-methylphenol in treating various conditions. Preliminary results from phase I trials have indicated that this compound is well-tolerated by patients with minimal side effects. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, 5-(3-Aminocarbonylphenyl)-3-methylphenol (CAS No. 1261894-65-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique chemical structure confers multiple biological activities, including anti-inflammatory and antioxidant properties. Ongoing research and clinical trials are expected to provide more insights into its therapeutic applications and pave the way for the development of new drugs based on this promising lead compound.